6-ethoxy-N-(4-ethoxyphenyl)-3-tosylquinolin-4-amine

• IUPAC Name: 6-ethoxy-N-(4-ethoxyphenyl)-3-(4-methylphenyl)sulfonylquinolin-4-amine
• InChI: InChI=1S/C26H26N2O4S/c1-4-31-20-10-8-19(9-11-20)28-26-23-16-21(32-5-2)12-15-24(23)27-17-25(26)33(29,30)22-13-6-18(3)7-14-22/h6-17H,4-5H2,1-3H3,(H,27,28)
• InChI Key: OXMWKUIHOXTGSP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC2=C3C=C(C=CC3=NC=C2S(=O)(=O)C4=CC=C(C=C4)C)OCC
• Molecular Formula: C26H26N2O4S
• Molecular Weight: 462.6 g/mol

Description

6-ethoxy-N-(4-ethoxyphenyl)-3-tosylquinolin-4-amine is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.

Scientific Research Applications

Blood Pressure and Respiratory Effects

Research on isoquinolines, which are structurally related to quinolin-4-amines, has shown that these compounds can significantly influence blood pressure, respiration, and smooth muscle activity. For example, it was found that secondary amines in isoquinolines are associated with pressor activity, and modifications such as the addition of ethoxy groups can influence their biological actions. These compounds have demonstrated various physiological effects, including depressor activity and respiratory stimulation, depending on their chemical constitution (Fassett & Hjort, 1938).

Antioxidant Properties

The antioxidant properties of ethoxyquin, a compound similar in structure to the query compound due to the presence of ethoxy groups, have been studied extensively. Ethoxyquin has been shown to exist partly in the free radical form, indicating its potential role in scavenging free radicals. This property is crucial for understanding its application in protecting against lipid peroxidation and oxidative stress (Skaare & Henriksen, 1975).

Antifungal and Antimicrobial Activities

The synthesis and evaluation of novel quinazolin-4(3H)-one derivatives, which are structurally similar to the query compound, have shown promising antifungal activities. Such studies contribute to the development of new antifungal agents, highlighting the potential of these compounds in addressing microbial resistance issues (El-Hashash et al., 2015).

Cytotoxic and Anticancer Activities

Quinazoline derivatives have been identified as potent apoptosis inducers and have shown efficacy as anticancer agents. The exploration of these compounds, including studies on their structure-activity relationships, has led to the identification of clinical candidates for cancer treatment. This research demonstrates the potential therapeutic applications of quinoline derivatives in oncology (Sirisoma et al., 2009).

Fluorescence Properties and Analytical Applications

Compounds containing the quinoline moiety have been explored for their fluorescence properties, making them useful as fluorescent labeling reagents in analytical chemistry. For instance, the synthesis of 6-aminoquinolyl-N-hydroxysuccinimidyl carbamate demonstrates the application of quinoline derivatives in enhancing the detection sensitivity in high-performance liquid chromatography (HPLC) analyses (Cohen & Michaud, 1993).